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Compound of Interest

Compound Name: Aldosterone-d7

Cat. No.: B12416866

This guide provides an in-depth overview of Aldosterone-d7, a deuterated analog of
aldosterone, for researchers, scientists, and drug development professionals. It covers the
molecule's fundamental properties, its critical role as an internal standard in quantitative
analysis, and detailed experimental protocols for its application.

Core Molecular and Physical Properties

Aldosterone-d7 is a synthetically modified form of aldosterone where seven hydrogen atoms
have been replaced by deuterium. This isotopic labeling increases the molecular weight of the
compound without significantly altering its chemical properties, making it an ideal internal
standard for mass spectrometry-based quantification of endogenous aldosterone.

Property Value Reference
Molecular Formula C21H21D70s [11[2][3][4]
Molecular Weight 367.49 g/mol [1112113114]
Isotopic Purity >95% to =98% atom % D [1]

Physical Form White to Off-White Solid [4]

Powder: -20°C for 3 years. In
Storage Conditions solvent: -80°C for 6 months, [2]
-20°C for 1 month.
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Application in Quantitative Analysis

Aldosterone-d7 is primarily utilized as an internal standard in liquid chromatography-tandem
mass spectrometry (LC-MS/MS) assays to accurately quantify aldosterone levels in biological
matrices such as serum and plasma.[5] The use of a stable isotope-labeled internal standard is
crucial for correcting for variations in sample preparation, chromatographic retention, and
ionization efficiency, thereby enhancing the accuracy and precision of the measurement.[6][7]

Renin-Angiotensin-Aldosterone System (RAAS)
Signaling Pathway

Aldosterone is a key hormone in the Renin-Angiotensin-Aldosterone System (RAAS), which
plays a critical role in regulating blood pressure and fluid and electrolyte balance.[5][8] A
simplified diagram of this pathway is presented below.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b12416866?utm_src=pdf-body
https://en.wikipedia.org/wiki/Renin%E2%80%93angiotensin_system
https://www.researchgate.net/publication/276850384_Development_and_validation_of_a_method_using_supported_liquid_extraction_for_aldosterone_determination_in_human_plasma_by_LC-MSMS
https://pubmed.ncbi.nlm.nih.gov/1464105/
https://en.wikipedia.org/wiki/Renin%E2%80%93angiotensin_system
https://www.ncbi.nlm.nih.gov/books/NBK470410/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12416866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Angiotensinogen Renin
(from Liver) (from Kidney)
Reni
Angiotensin | Angiotensin-Converting Enzyme (ACE)
(from Lungs)

ACE

> Angiotensin ||

Stimulates
Y

Adrenal Cortex

b>ecretes

Aldosterone

Kidney

Increases Na+ and H20
eabsorption, K+ excretion

Increased Blood Pressure

Click to download full resolution via product page

A simplified diagram of the Renin-Angiotensin-Aldosterone System (RAAS) signaling pathway.
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Experimental Protocol: Quantification of
Aldosterone in Human Serum by LC-MS/MS

This section provides a detailed methodology for the quantification of aldosterone in human
serum using Aldosterone-d7 as an internal standard. This protocol is a composite of
methodologies described in the scientific literature.[6][7][9]

Materials and Reagents

o Aldosterone and Aldosterone-d7 standards

Human serum samples

o Methyl tert-butyl ether (MTBE)

e Methanol (LC-MS grade)

o Water (LC-MS grade)

e Ammonium fluoride

o 96-well plates

o Centrifuge

» Nitrogen evaporator

LC-MS/MS system with an electrospray ionization (ESI) source

Experimental Workflow

The following diagram illustrates the major steps in the analytical workflow for aldosterone
guantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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